Cas no 1804701-48-1 (4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-hydroxypyridine)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-hydroxypyridine
• CAS No: 1804701-48-1
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4881325
• Update Time: 2025-05-21

4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-hydroxypyridine

• Inchi： 1S/C7H5ClF3NO/c8-1-3-4(6(9)10)2-12-7(11)5(3)13/h2,6,13H,1H2
• InChI Key： ASSXSPGWSSTVFT-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(N=CC=1C(F)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-hydroxypyridine

Comprehensive Overview of 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS No. 1804701-48-1)

The compound 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS No. 1804701-48-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and hydroxypyridine moieties, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for next-generation therapeutics.

In recent years, the scientific community has focused on fluorinated compounds like 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-hydroxypyridine due to their enhanced metabolic stability and bioavailability. This trend is driven by the need for sustainable drug development and precision agriculture. The compound’s CAS No. 1804701-48-1 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in medicinal chemistry and material science.

One of the key applications of this compound lies in its ability to act as a building block for heterocyclic synthesis. Its chloromethyl group enables facile functionalization, while the difluoromethyl moiety contributes to lipophilicity—a critical factor in drug design. These properties are particularly valuable in the development of small-molecule inhibitors targeting kinases and GPCRs, which are hot topics in oncology and neurology research.

The compound’s pyridine core also aligns with the rising interest in nitrogen-containing heterocycles, a class of compounds widely used in crop protection and pharmaceutical formulations. Recent studies highlight its potential in pesticide adjuvants, where its fluoro and hydroxy groups enhance binding affinity to biological targets. This dual utility underscores its importance in both human health and agricultural innovation.

From a synthetic perspective, CAS No. 1804701-48-1 is often discussed in the context of green chemistry. Researchers are exploring catalytic methods to optimize its production, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals, particularly Goal 12 (Responsible Consumption and Production). Such efforts are frequently queried in academic search engines, indicating strong interdisciplinary interest.

In summary, 4-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-3-hydroxypyridine represents a cutting-edge compound with broad applicability. Its structural complexity and functional diversity make it a focal point for high-throughput screening and molecular optimization. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing life sciences and industrial chemistry.